Cas no 531-81-7 (Coumarin-3-carboxylic acid)

Coumarin-3-carboxylic acid Properties

Names and Identifiers

• 2-oxo-2H-chromene-3-carboxylic acid
• Coumarin-3-carboxylic Acid
• 2-oxochromene-3-carboxylic acid
• 2-Oxo-2H-1-benzopyran-3-carboxylic acid
• 3-Carboxycoumarin
• 2-Oxobenzopyran-3-carboxylic acid
• G 1 (rodenticide)
• 2H-1-BENZOPYRAN-3-CARBOXYLIC ACID, 2-OXO-
• G 1 (VAN)
• G 1 (The rodenticide) (VAN)
• Malonic acid, salicylidene-, delta-lactone
• V85UOV8788
• NSC53239
• G 1 (The rodent
• Coumarin-3-carboxylicacid
• 2-Oxo-2H-1-benzopyran-3-carboxylic acid,97%
• NSC 14797
• STR04665
• BP-11788
• F0266-1412
• NSC-44926
• s9361
• 2-Oxo-2H-chromene-3-carboxylic acid #
• Z56824632
• NSC14797
• 1ST164479
• HMS1414C16
• CHEBI:192605
• NSC-53239
• CCG-42658
• 3-carboxy-coumarin
• BRN 0154276
• 5-18-08-00323 (Beilstein Handbook Reference)
• Malonic acid, salicylidene-, .delta.-lactone
• STK298836
• HMS2250I22
• 531-81-7
• Oprea1_710975
• DB-052267
• SR-01000389273-3
• 3-CARBOXYLCOUMARIN
• HY-W027968
• CS-0071992
• NSC-14797
• 2H-1-BENZOPYRAN-2-ONE-3-CARBOXYLIC ACID
• SMR000015715
• BBL005487
• WLN: T66 BOVJ DVQ
• Coumarin-3-carboxylic acid, 99%
• MFCD00006852
• NSC44926
• CBDivE_014214
• AE-641/00583032
• 3-carboxy coumarine
• EN300-16938
• SR-01000389273
• NCI60_001013
• IFLab1_000764
• 1,2-BENZOPYRAN-3-CARBOXYLIC ACID, 2-KETO-
• CHEMBL83294
• EINECS 208-518-0
• coumarin-3-carboxylate
• SCHEMBL93571
• AKOS000104806
• DTXCID70123674
• NSC 53239
• SR-01000389273-1
• COUMARIN-3-CARBOXYLIC ACID [MI]
• BDBM50131066
• AI3-36066
• DTXSID70201183
• Q27291656
• MLS000100456
• UNII-V85UOV8788
• Malonic acid, .delta.-lactone
• Benzopyran-3-carboxylic acid, 2H-1-, 2-oxo
• NCI60_004309
• 2-Oxo-2H-chromene-3-carboxylicacid
• G 1 (The rodenticide)
• C3129
• NS00032672
• +Expand

• MDL： MFCD00006852
• InChIKey： ACMLKANOGIVEPB-UHFFFAOYSA-N
• Inchi： 1S/C10H6O4/c11-9(12)7-5-6-3-1-2-4-8(6)14-10(7)13/h1-5H,(H,11,12)
• SMILES： O1C(C(C(=O)O[H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12)=O
• BRN： 0154276

Computed Properties

• Exact Mass: 190.02700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 190.026609
• Heavy Atom Count: 14
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Surface Charge: 0
• Topological Polar Surface Area: 63.6

Experimental Properties

• LogP: 1.49120
• PSA: 67.51000
• Merck: 2563
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: 13 g/L (37 ºC)
• Boiling Point: 248.82°C (rough estimate)
• Melting Point: 189.0 to 193.0 deg-C
• Flash Point: 162.7°C
• Solubility: 13g/l
• Color/Form: Not determined
• Solubility: dissolve in water
• Sensitiveness: Sensitive to light
• λmax: 290(Phosphate buffer sol.)(lit.)
• Density: 1.2599 (rough estimate)

Coumarin-3-carboxylic acid Security Information

• Symbol: GHS06
• RTECS：DJ2490000
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S36/37/39-S45-S28A
• Packing Group：II
• Packing Group：II
• Risk Phrases：R25
• Hazard Level：6.1
• Dangerous goods sign： T
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 25
• Signal Word：Danger
• HazardClass：6.1
• FLUKA BRAND F CODES：8

Coumarin-3-carboxylic acid Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%